Cas no 1021060-94-5 (2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021060-94-5
• MF: C₁₉H₁₄F₂N₄O₂S
• MW: 400.401869297028
• CID: 6308912
• PubChem ID: 42139103
• Update Time: 2025-06-08

2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• 1021060-94-5
• AKOS024500882
• 2-fluoro-N-(6-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
• 2-fluoro-N-[6-[2-(3-fluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• F5225-0244

• Inchi： 1S/C19H14F2N4O2S/c20-12-4-3-5-13(10-12)22-17(26)11-28-18-9-8-16(24-25-18)23-19(27)14-6-1-2-7-15(14)21/h1-10H,11H2,(H,22,26)(H,23,24,27)
• InChI Key： AYSSWXMAFIOSFA-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1F)=O)CC(NC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 400.08055320g/mol
• Monoisotopic Mass: 400.08055320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

Professional Introduction to Compound with CAS No. 1021060-94-5 and Product Name: 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

The compound with the CAS number 1021060-94-5 and the product name 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro group and a pyridazine core, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of a fluoro group into a molecule can significantly alter its pharmacokinetic and pharmacodynamic properties. For instance, fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of a drug. In the case of 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide, the presence of a fluoro group at the 2-position of the benzamide moiety is likely to contribute to its enhanced binding affinity and improved pharmacological activity.

The core structure of this compound, which includes a pyridazine ring, is another key feature that contributes to its biological relevance. Pyridazine derivatives have been extensively studied for their potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyridazine ring in 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide is connected to a benzamide moiety through an amide bond. This connection introduces a polar and hydrophilic region into the molecule, which can enhance its solubility and interaction with biological targets.

One of the most striking features of this compound is the presence of a carbamoyl group attached to a methylsulfanyl group on the pyridazine ring. This structural motif is known to exhibit significant biological activity. The carbamoyl group can act as a hydrogen bond acceptor, while the methylsulfanyl group can interact with various biological targets through hydrophobic interactions. These interactions are crucial for the compound's ability to bind effectively to its target proteins and modulate biological pathways.

The influence of these structural features on the biological activity of 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide has been extensively studied in recent years. Several research groups have reported on the synthesis and characterization of similar compounds, highlighting their potential as lead candidates for drug development. These studies have demonstrated that modifications in the structure of this compound can lead to significant changes in its biological activity. For example, changes in the position or type of substituents on the benzamide moiety can alter its binding affinity to target proteins and influence its overall pharmacological profile.

In addition to its structural features, the chemical properties of 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide make it an attractive candidate for further investigation. The presence of multiple functional groups allows for diverse chemical modifications, which can be exploited to optimize its pharmacological properties. For instance, further derivatization of the carbamoyl group or the methylsulfanyl group could lead to compounds with enhanced potency or selectivity for specific biological targets.

The synthesis of this compound involves several steps that highlight the expertise required in pharmaceutical chemistry. The preparation typically starts with the functionalization of a fluorinated benzene derivative followed by condensation reactions with appropriate pyridazine precursors. The introduction of the carbamoyl and methylsulfanyl groups requires careful control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of advanced chemical techniques in developing novel pharmaceutical agents.

Recent advances in computational chemistry have also played a significant role in understanding and optimizing the properties of 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide. Molecular modeling techniques have been used to predict how different structural modifications will affect its binding affinity and pharmacological activity. These predictions have guided experimental efforts and led to more efficient development processes.

The potential therapeutic applications of this compound are vast. Initial studies suggest that it may have utility in treating various diseases by modulating key biological pathways. For example, it has shown promise in preclinical models as an inhibitor of enzymes involved in cancer progression or as an anti-inflammatory agent. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 2-fluoro-N-[6-({[(3-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021060-94-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of a fluoro group, a pyridazine core, and specific functional groups like carbamoyl and methylsulfanyl moieties contributes to its enhanced binding affinity and improved pharmacological properties. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological profile for clinical applications.